Cas no 98789-40-3 (2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl-)

• Product Name: 2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl-
• CAS No: 98789-40-3
• MF: C₈H₂₂O₄Si₂
• MW: 238.428884983063
• MDL: MFCD01861712
• CID: 802048
• PubChem ID: 14066980
• Update Time: 2025-09-25

2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,7-Dioxa-3,6-disilaoctane,3,6-dimethoxy-3,6-dimethyl-
• 1,2-BIS(METHYLDIMETHOXYSILYL)ETHANE
• DIMETHYLTETRAMETHOXYDISILETHYLENE
• 1,2-bis(dimethoxymethylsilyl)ethane
• 2,2,5,5-Tetramethoxy-2,5-disilahexane
• bis(dimethoxymethylsilyl)ethane
• Ethylenebis(dimethoxymethylsilane)
• 98789-40-3
• MFCD01861712
• 3,6-DIMETHOXY-3,6-DIMETHYL-2,7-DIOXA-3,6-DISILAOCTANE
• 1,2-Bis(dimethoxy-methylsilyl)ethane
• 2,7-Dioxa-3,6-disilaoctane, 3,6-dimethoxy-3,6-dimethyl-
• 2-[dimethoxy(methyl)silyl]ethyl-dimethoxy-methylsilane
• SCHEMBL557237
• G66175
• S07560
• KFGSXJLKKLOVNP-UHFFFAOYSA-N

• MDL： MFCD01861712
• Inchi： 1S/C8H22O4Si2/c1-9-13(5,10-2)7-8-14(6,11-3)12-4/h7-8H2,1-6H3
• InChI Key： KFGSXJLKKLOVNP-UHFFFAOYSA-N
• SMILES： [Si](C)(CC[Si](C)(OC)OC)(OC)OC

Computed Properties

• Exact Mass: 238.10600
• Monoisotopic Mass: 238.10566225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 0.925
• Boiling Point: 162 ºC
• Flash Point: 44 ºC
• PSA: 36.92000
• LogP: 1.71600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes